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Compound of Interest

Ubiquitin Isopeptidase Inhibitor |,
G5

Cat. No.: B1680124

Compound Name:

Application Notes: Ubiquitin Isopeptidase Inhibitor I,
G5

For Research Use Only. Not for use in diagnostic procedures.

Product Description

Ubiquitin Isopeptidase Inhibitor I, G5, also known as NSC-144303, is a cell-permeable, a,[3-
unsaturated dienone compound that functions as a potent inhibitor of ubiquitin isopeptidases.
[1] It is a valuable tool for studying the ubiquitin-proteasome system (UPS) and inducing cell
death. G5 has been shown to trigger apoptosis through an apoptosome-independent
mitochondrial pathway and can also induce a caspase-independent necrotic cell death,
particularly in apoptosis-resistant cells.[2][3][4] This inhibitor selectively targets ubiquitin
isopeptidase activity, leading to the activation of downstream cell death pathways.[1]

Chemical Properties
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Property Value

NSC-144303, 3,5-bis((4-
Synonyms Nitrophenyl)methylene)-1,1-dioxide, tetrahydro-
4H-thiopyran-4-one

CAS Number 108477-18-5
Molecular Formula C19H14N207S
Molecular Weight 414.39 g/mol
Appearance Yellow solid[1]

Solubility in DMSO

The solubility of Ubiquitin Isopeptidase Inhibitor I, G5 in DMSO varies among suppliers. It is
crucial to consult the product-specific datasheet. Due to potential instability, it is recommended

to prepare fresh solutions immediately before use.[1]

Reported Solubility in

Supplier Notes
PP DMSO

Unstable in DMSO;

Sigma-Aldrich 10 mg/mL][1] ) ) )

reconstitute just prior to use.[1]
TargetMol 20 mg/mL (48.26 mM)[5] Sonication is recommended.[5]
ChemBK = 31 mg/mL[2]

Biological Activity

G5 is a dual inducer of apoptosis and necrosis. It activates an apoptosome-independent
mitochondrial pathway for apoptosis and can trigger caspase-independent necrosis.[2][3] The
cellular response to G5 is dependent on the expression of Bax and Bak, while Bcl-2 may offer

protection against its effects.[1]
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Cell Line Assay ICso0 Value
E1A Apoptosis Activation 1.76 uM[1][6]
E1A/CODN Apoptosis Activation 1.6 uM[1][6]

Storage and Handling

Store the solid compound at 2-8°C or -20°C as recommended by the supplier, protected from
light.[1][5] For solutions in DMSO, it is advised to prepare them fresh. If short-term storage is
necessary, aliquot and store at -80°C. Avoid repeated freeze-thaw cycles.

Protocols
Reconstitution of G5 Inhibitor

This protocol describes the preparation of a stock solution of Ubiquitin Isopeptidase Inhibitor
I, G5.

Materials:

o Ubiquitin Isopeptidase Inhibitor I, G5 powder
e Anhydrous DMSO

o Sterile microcentrifuge tubes

Procedure:

Briefly centrifuge the vial of G5 powder to ensure all contents are at the bottom.

o Based on the desired stock concentration (e.g., 10 mM), calculate the required volume of
DMSO. For a 10 mM stock solution with a molecular weight of 414.39 g/mol , dissolve 4.14
mg of G5 in 1 mL of DMSO.

e Add the calculated volume of anhydrous DMSO to the vial.

» Vortex thoroughly to dissolve the compound completely. Gentle warming or sonication may
be used to aid dissolution if recommended by the supplier.[5]
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e Crucial: Use the freshly prepared solution immediately for experiments, as G5 is reported to
be unstable in DMSO.[1]

e For any unused portion, aliquot into single-use volumes and store at -80°C for short-term
storage.
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Usage & Storage
Preparation Use immediately
in experiment
Start: G5 Powder Centrifuge vial Calculate DMSO volume Add anhydrous DMSO Vortex/Sonicate
for desired concentration to dissolve
If not all is used
Aliquot for Store at -80°C
short-term storage
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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